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Compound of Interest

Compound Name: Ammonium dinitramide

CAS No.: 140456-78-6

Cat. No.: B1247721

Get Quote

An In-depth Technical Guide on the Toxicological Studies of Ammonium Dinitramide (ADN)

Exposure

Ammonium dinitramide (ADN), a high-energy oxidizer, is being actively considered as a more

environmentally friendly replacement for ammonium perchlorate in solid rocket propellants.[1]

[2] This transition necessitates a thorough understanding of its toxicological profile to ensure

the safety of personnel involved in its manufacture, handling, and use. This technical guide

provides a comprehensive overview of the existing toxicological data on ADN, with a focus on

quantitative data, experimental methodologies, and the underlying mechanisms of toxicity.

Acute and Subchronic Toxicity
Ammonium dinitramide is classified as moderately toxic based on its acute oral toxicity.[1][3]

Studies in rodents have established the median lethal dose (LD50) and identified target organs.

Quantitative Toxicity Data
The following table summarizes the key quantitative data from acute and subchronic toxicity

studies of ADN.
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Parameter Species
Route of

Administration
Value Reference

Oral LD50
Rat (Fischer 344,

male)
Gavage 823 mg/kg [1][3][4][5]

Oral LD50 Mouse Oral 568.9 mg/kg [6]

Oral LD50 Rat Oral 616.6 mg/kg [6]

Dermal LD50
Rabbit (New

Zealand white)
Dermal >2000 mg/kg [2][4]

Developmental

Toxicity (in vitro)

Hydra attenuata

(adult)
Incubation 750 mg/L (lethal) [1]

Developmental

Toxicity (in vitro)

Hydra attenuata

(regenerating)
Incubation 350 mg/L (lethal) [1]

Experimental Protocols
Acute Oral Toxicity (LD50) in Rats: The acute oral toxicity of ADN was determined in young

adult male Fischer 344 rats.[1][4] The compound was administered via oral gavage. Following

administration, the animals were observed for 14 days for signs of toxicity and mortality.[4][5]

All deaths were preceded by convulsions, and systemic vasodilation was also noted.[1][4] A

key finding was that death occurred rapidly, typically within one hour of administration for lethal

doses.[1][4]

Acute Dermal Toxicity in Rabbits: The dermal toxicity of ADN was assessed in male New

Zealand white rabbits.[1][4] A limit dose of 2 g/kg of body weight was applied to the skin. The

animals were observed for 14 days, and no evidence of dermal irritation or systemic toxicity

was found at this dose.[1][4]

Subchronic Oral Toxicity in Rats: In a 28-day and a 90-day study, Sprague-Dawley rats were

administered ADN in their drinking water.[6] The primary target organ identified in these studies

was the liver.[6] At doses of 61.6 and 123 mg/kg, there were significant increases in serum

levels of total bilirubin (TBIL) and alanine aminotransferase (ALT), along with a decrease in the

liver weight to body weight ratio and an increased incidence of hepatic pathological changes.[6]

A no-observed-adverse-effect-level (NOAEL) was determined to be 30.8 mg/kg.[6]
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Reproductive and Developmental Toxicity
Studies have indicated that ADN is a reproductive toxicant, particularly affecting female fertility.

Key Findings
Female Reproductive Toxicant: ADN has been identified as a female reproductive toxicant in

rats, leading to implantation failure in early gestation.[1][3]

Embryotoxicity: Follow-up studies have suggested that ADN is also embryotoxic.[1][3]

No-Observable-Effect Level (NOEL): For reproductive toxicity in female rats, a NOEL of 29

mg/kg/day has been established.[7][8]

Experimental Protocols
Reproductive Toxicity Screen in Rats: In a 90-day reproductive screening study, male and

female Sprague-Dawley rats were administered ADN in their drinking water at concentrations of

0.0, 0.2, 1.0, or 2.0 g/L.[7] Mating was initiated after 14 days of treatment. While no adverse

effects on mating were observed, there were significant adverse effects on maternal and

paternal fertility indices, gestational indices, and live birth indices in the mid- and high-dose

groups.[7] Litter sizes in these groups were also significantly smaller.[7]

Genotoxicity and Mechanism of Action
The genotoxic potential of ADN and its underlying mechanism of toxicity have been

investigated through various assays.

Genotoxicity Profile
Mutagenicity: ADN has been reported to be mutagenic in several traditional genotoxicity

assays, including the Ames test and the in vivo mouse bone marrow micronuclei assay.[1]

However, an in vitro mammalian cell gene mutation test was negative.[2]

DNA Damage: Studies on hepatocytes in vitro suggest that ADN has the potential to directly

affect cellular DNA.[1][3]

Proposed Mechanism of Toxicity
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Electron paramagnetic resonance (EPR) spectroscopy studies have indicated that ADN can

decompose to form reactive nitrogen metabolites.[1][3] These reactive species are believed to

be harmful in biological systems and may contribute to the observed genotoxicity and other

adverse effects.
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Caption: Proposed mechanism of Ammonium Dinitramide (ADN) toxicity.

Experimental Workflows
The following diagrams illustrate the general workflows for key toxicological assessments of

ADN.
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Caption: Workflow for acute oral toxicity testing of ADN.
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Caption: Workflow for reproductive toxicity screening of ADN.

Conclusion
The available toxicological data for Ammonium dinitramide indicate that it is a moderately

toxic compound with specific target organ effects on the liver and the female reproductive

system. Its genotoxic potential, likely mediated by the formation of reactive nitrogen
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metabolites, warrants careful risk assessment and management strategies for occupational

exposure. Further research into the detailed molecular mechanisms of ADN toxicity would be

beneficial for a more comprehensive understanding and the development of potential

countermeasures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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